CHD-5

• CAS No.: 289494-16-2
• Product Name: CHD-5
• Molecular Formula: C19H17N3O2
• Molecular Weight: 319.36
• IUPAC Name: N-[2-methyl-4-[(2-methylphenyl)diazenyl]phenyl]furan-2-carboxamide
• Standard InChI: InChI=1S/C19H17N3O2/c1-13-6-3-4-7-17(13)22-21-15-9-10-16(14(2)12-15)20-19(23)18-8-5-11-24-18/h3-12H,1-2H3,(H,20,23)
• Standard InChIKey: RDQWQMVBBQKHGH-QURGRASLSA-N
• SMILES: CC1=CC=CC=C1N=NC2=CC(=C(C=C2)NC(=O)C3=CC=CO3)C
• Appearance: Solid powder
• Description: CHD-5 is selective aryl hydrocarbon receptor (AhR) antagonist.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: CHD-5; CHD 5; CHD5
• Reference: 1: Higashi M, Kolla V, Iyer R, Naraparaju K, Zhuang T, Kolla S, Brodeur GM. Retinoic acid-induced CHD5 upregulation and neuronal differentiation of neuroblastoma. Mol Cancer. 2015 Aug 7;14:150. doi: 10.1186/s12943-015-0425-y. PubMed PMID: 26245651; PubMed Central PMCID: PMC4527355.; 2: Kolla V, Zhuang T, Higashi M, Naraparaju K, Brodeur GM. Role of CHD5 in human cancers: 10 years later. Cancer Res. 2014 Feb 1;74(3):652-8. doi: 10.1158/0008-5472.CAN-13-3056. Epub 2014 Jan 13. Review. PubMed PMID: 24419087; PubMed Central PMCID: PMC3965582.; 3: Kolla V, Naraparaju K, Zhuang T, Higashi M, Kolla S, Blobel GA, Brodeur GM. The tumour suppressor CHD5 forms a NuRD-type chromatin remodelling complex. Biochem J. 2015 Jun 1;468(2):345-52. doi: 10.1042/BJ20150030. PubMed PMID: 25825869; PubMed Central PMCID: PMC4487910.; 4: Bishop B, Ho KK, Tyler K, Smith A, Bonilla S, Leung YF, Ogas J. The chromatin remodeler chd5 is necessary for proper head development during embryogenesis of Danio rerio. Biochim Biophys Acta. 2015 Aug;1849(8):1040-50. doi: 10.1016/j.bbagrm.2015.06.006. Epub 2015 Jun 17. PubMed PMID: 26092436; PubMed Central PMCID: PMC4544782.; 5: Egan CM, Nyman U, Skotte J, Streubel G, Turner S, O'Connell DJ, Rraklli V, Dolan MJ, Chadderton N, Hansen K, Farrar GJ, Helin K, Holmberg J, Bracken AP. CHD5 is required for neurogenesis and has a dual role in facilitating gene expression and polycomb gene repression. Dev Cell. 2013 Aug 12;26(3):223-36. doi: 10.1016/j.devcel.2013.07.008. PubMed PMID: 23948251.; 6: Li W, Wu J, Kim SY, Zhao M, Hearn SA, Zhang MQ, Meistrich ML, Mills AA. Chd5 orchestrates chromatin remodelling during sperm development. Nat Commun. 2014 May 13;5:3812. doi: 10.1038/ncomms4812. PubMed PMID: 24818823; PubMed Central PMCID: PMC4151132.; 7: Liu JB, Zhou QB, Xu JZ, Wang GX, Yuan WT. Influence of colorectal cancer tumor suppressor gene CHD5 methylation on its clinical and pathological characteristics. J Biol Regul Homeost Agents. 2015 Oct-Dec;29(4):889-93. PubMed PMID: 26753653.; 8: Zhao R, Meng F, Wang N, Ma W, Yan Q. Silencing of CHD5 gene by promoter methylation in leukemia. PLoS One. 2014 Jan 13;9(1):e85172. doi: 10.1371/journal.pone.0085172. eCollection 2014. PubMed PMID: 24454811; PubMed Central PMCID: PMC3890315.; 9: Zhao R, Wang N, Huang H, Ma W, Yan Q. CHD5 a tumour suppressor is epigenetically silenced in hepatocellular carcinoma. Liver Int. 2014 Jul;34(6):e151-60. doi: 10.1111/liv.12503. Epub 2014 Mar 15. PubMed PMID: 24529164.; 10: Quan J, Adelmant G, Marto JA, Look AT, Yusufzai T. The chromatin remodeling factor CHD5 is a transcriptional repressor of WEE1. PLoS One. 2014 Sep 23;9(9):e108066. doi: 10.1371/journal.pone.0108066. eCollection 2014. PubMed PMID: 25247294; PubMed Central PMCID: PMC4172601.; 11: Xie CR, Li Z, Sun HG, Wang FQ, Sun Y, Zhao WX, Zhang S, Zhao WX, Wang XM, Yin ZY. Mutual regulation between CHD5 and EZH2 in hepatocellular carcinoma. Oncotarget. 2015 Dec 1;6(38):40940-52. doi: 10.18632/oncotarget.5724. PubMed PMID: 26517514; PubMed Central PMCID: PMC4747380.; 12: Hall WA, Petrova AV, Colbert LE, Hardy CW, Fisher SB, Saka B, Shelton JW, Warren MD, Pantazides BG, Gandhi K, Kowalski J, Kooby DA, El-Rayes BF, Staley CA 3rd, Volkan Adsay N, Curran WJ, Landry JC, Maithel SK, Yu DS. Low CHD5 expression activates the DNA damage response and predicts poor outcome in patients undergoing adjuvant therapy for resected pancreatic cancer. Oncogene. 2014 Nov 20;33(47):5450-6. doi: 10.1038/onc.2013.488. Epub 2013 Nov 25. PubMed PMID: 24276239.; 13: Fatemi M, Paul TA, Brodeur GM, Shokrani B, Brim H, Ashktorab H. Epigenetic silencing of CHD5, a novel tumor-suppressor gene, occurs in early colorectal cancer stages. Cancer. 2014 Jan 15;120(2):172-80. doi: 10.1002/cncr.28316. Epub 2013 Nov 14. PubMed PMID: 24243398; PubMed Central PMCID: PMC3947327.; 14: Bergs JW, Neuendorff N, van der Heijden G, Wassenaar E, Rexin P, Elsässer HP, Moll R, Baarends WM, Brehm A. Differential expression and sex chromosome association of CHD3/4 and CHD5 during spermatogenesis. PLoS One. 2014 May 21;9(5):e98203. doi: 10.1371/journal.pone.0098203. eCollection 2014. PubMed PMID: 24849318; PubMed Central PMCID: PMC4029951.; 15: Zhuang T, Hess RA, Kolla V, Higashi M, Raabe TD, Brodeur GM. CHD5 is required for spermiogenesis and chromatin condensation. Mech Dev. 2014 Feb;131:35-46. doi: 10.1016/j.mod.2013.10.005. Epub 2013 Nov 16. PubMed PMID: 24252660; PubMed Central PMCID: PMC3965579.; 16: Paul S, Kuo A, Schalch T, Vogel H, Joshua-Tor L, McCombie WR, Gozani O, Hammell M, Mills AA. Chd5 requires PHD-mediated histone 3 binding for tumor suppression. Cell Rep. 2013 Jan 31;3(1):92-102. doi: 10.1016/j.celrep.2012.12.009. Epub 2013 Jan 10. PubMed PMID: 23318260; PubMed Central PMCID: PMC3575599.; 17: Ma Z, Song J, Liu S, Han L, Chen Y, Wang Y, Yu C, Hou L. Decreased expression of the CHD5 gene and its clinicopathological significance in breast cancer: Correlation with aberrant DNA methylation. Oncol Lett. 2016 Nov;12(5):4021-4026. Epub 2016 Sep 16. PubMed PMID: 27895765; PubMed Central PMCID: PMC5104224.; 18: Quan J, Yusufzai T. The tumor suppressor chromodomain helicase DNA-binding protein 5 (CHD5) remodels nucleosomes by unwrapping. J Biol Chem. 2014 Jul 25;289(30):20717-26. PubMed PMID: 24923445; PubMed Central PMCID: PMC4110282.; 19: Wang L, He S, Tu Y, Ji P, Zong J, Zhang J, Feng F, Zhao J, Gao G, Zhang Y. Downregulation of chromatin remodeling factor CHD5 is associated with a poor prognosis in human glioma. J Clin Neurosci. 2013 Jul;20(7):958-63. doi: 10.1016/j.jocn.2012.07.021. Epub 2013 May 23. PubMed PMID: 23707602.; 20: Yu L, Gong X, Sun L, Yao H, Lu B, Zhu L. miR-454 functions as an oncogene by inhibiting CHD5 in hepatocellular carcinoma. Oncotarget. 2015 Nov 17;6(36):39225-34. doi: 10.18632/oncotarget.4407. PubMed PMID: 26287602; PubMed Central PMCID: PMC4770768. ^
• PubChem Compound: 2827423
• Last Modified: Nov 17 2021